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Compound of Interest

Compound Name: N-Boc-undecane-1,11-diamine

Cat. No.: B2765991 Get Quote

An In-depth Technical Guide to N-Boc-undecane-1,11-diamine

This guide provides detailed information on the chemical properties of N-Boc-undecane-1,11-
diamine, a bifunctional linker commonly used in chemical synthesis, particularly in the

development of PROTACs (Proteolysis Targeting Chimeras) and other molecular conjugates.

Chemical Properties
N-Boc-undecane-1,11-diamine, also known as tert-butyl (11-aminoundecyl)carbamate, is an

alkane chain featuring a terminal primary amine and a Boc-protected amine group.[1] The

presence of these two functional groups allows for sequential and controlled conjugation to

other molecules. The primary amine is reactive with entities such as carboxylic acids, activated

NHS esters, and carbonyls.[1] The Boc (tert-butoxycarbonyl) protecting group can be removed

under mild acidic conditions to reveal a second primary amine, enabling further chemical

modification.[1]

Quantitative Data
The key quantitative properties of N-Boc-undecane-1,11-diamine are summarized in the table

below.
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Property Value Reference

Molecular Formula C₁₆H₃₄N₂O₂ [2]

Molecular Weight 286.45 g/mol [1][2]

Experimental Protocols
Detailed experimental protocols for the use of N-Boc-undecane-1,11-diamine are highly

specific to the intended application and are typically developed by the research team. As such,

specific, universally applicable protocols are not available. However, a general workflow for its

use in the synthesis of a hypothetical molecule, such as a PROTAC, is outlined in the diagram

below.

Visualizations
The following diagrams illustrate the molecular structure and a potential experimental workflow

involving N-Boc-undecane-1,11-diamine.

Logical Diagram of N-Boc-undecane-1,11-diamine Components
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Caption: Molecular components of N-Boc-undecane-1,11-diamine.
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Caption: A generalized workflow for synthesizing a PROTAC.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b2765991?utm_src=pdf-body
https://www.benchchem.com/product/b2765991?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2765991?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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